
physical and chemical properties of Macedonic
acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15595025 Get Quote

An In-depth Technical Guide to Macedonic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
Macedonic acid, a naturally occurring pentacyclic triterpenoid of the oleanane class, presents

a subject of interest for phytochemical and pharmacological research. This document provides

a comprehensive overview of the known physical and chemical properties of Macedonic acid.

While specific experimental protocols for its synthesis and detailed biological activities remain

areas for further investigation, this guide consolidates the available data on its characteristics

and the broader context of oleanane triterpenoids' biological significance.

Chemical and Physical Properties
Macedonic acid, systematically named 3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic acid, is a

complex organic molecule with a rich stereochemistry. Its properties are summarized below.
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Property Value

IUPAC Name
3,19-Dihydroxy-oleana-11,13(18)-dien-28-oic

acid

Synonyms Macedonic acid

CAS Number 26553-68-4, 39022-00-9[1]

Chemical Formula C₃₀H₄₆O₄

Molecular Weight 470.69 g/mol

InChI Key QWQDOXKORDLUFG-JKBYBQJKSA-N[1]

Physicochemical Data
A comprehensive experimental determination of all physical properties of Macedonic acid is

not readily available in the public literature. The data presented here are based on available

information and computational predictions.

Property Value Source

pKa 4.777 Computational Prediction[1]

XLogP 6.125 Computational Prediction[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Experimental

Note: Specific quantitative solubility data (e.g., in mg/mL) is not currently available.

Spectral Data
Detailed experimental NMR and mass spectrometry data for Macedonic acid are not widely

published. Researchers are advised to perform their own spectral analysis upon isolation or

synthesis of the compound.
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Isolation
Macedonic acid is an oleanane-type triterpenoid. While a specific protocol for the isolation of

Macedonic acid is not detailed in the available literature, the general methodology for isolating

oleanane triterpenoids from plant sources can be adapted. A general workflow is proposed

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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